molecular formula C8H8N2S B8360054 1-(3-Thienylmethyl)-1H-imidazole

1-(3-Thienylmethyl)-1H-imidazole

Cat. No.: B8360054
M. Wt: 164.23 g/mol
InChI Key: IMKQUGXVNMAVTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Thienylmethyl)-1H-imidazole is a useful research compound. Its molecular formula is C8H8N2S and its molecular weight is 164.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8N2S

Molecular Weight

164.23 g/mol

IUPAC Name

1-(thiophen-3-ylmethyl)imidazole

InChI

InChI=1S/C8H8N2S/c1-4-11-6-8(1)5-10-3-2-9-7-10/h1-4,6-7H,5H2

InChI Key

IMKQUGXVNMAVTM-UHFFFAOYSA-N

Canonical SMILES

C1=CSC=C1CN2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 3 neck, round-bottomed flask reflux a mixture of 11.6 g (0.17 mol) imidazole, 30 g (0.17 mol) 3-bromomethylthiophene, 46 g (0.33 mol) K2CO3 and 400 ml dry acetone. After refluxing for 4 hours filter the reaction mixture and wash the inorganic solids with acetone. Remove the acetone under vacuum and partition the residue betwen H2O/EtOAc. Wash the EtOAc layer several times with H2O, dry (Na2SO4) and concentrate the washed material to obtain a pale yellow oil.
Quantity
11.6 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
46 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

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